Cas no 226930-88-7 ((1-Isobutyl-1H-imidazol-5-yl)methanol)

(1-Isobutyl-1H-imidazol-5-yl)methanol is a versatile heterocyclic alcohol featuring an imidazole core substituted with an isobutyl group at the N1-position and a hydroxymethyl group at the C5-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive hydroxymethyl group enables further functionalization, while the imidazole ring contributes to coordination properties, making it useful in catalysis and ligand design. The isobutyl substituent enhances lipophilicity, potentially improving bioavailability in drug discovery applications. The compound’s well-defined structure and stability under standard conditions make it a reliable building block for researchers in medicinal chemistry and materials science.

(1-Isobutyl-1H-imidazol-5-yl)methanol structure

226930-88-7 structure

Product Name:(1-Isobutyl-1H-imidazol-5-yl)methanol

CAS No:226930-88-7

MF:C₈H₁₄N₂O

MW:154.209561824799

MDL:MFCD08060034

CID:912440

PubChem ID:329775429

Update Time:2025-10-16

(1-Isobutyl-1H-imidazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (1-Isobutyl-1H-imidazol-5-yl)methanol
- [3-(2-methylpropyl)imidazol-4-yl]methanol
- CHEMBRDG-BB 4016574
- 226930-88-7
- 5-hydroxymethyl-1-isobutylimidazole
- BJA93088
- SCHEMBL5654439
- DTXSID60470583
- AKOS006343730
- DA-18460
- (1-Isobutyl-1H-imidazol-5-yl)methanol, AldrichCPR
- BS-36615
- CS-0357090
- QHLQRYOQMUYPSS-UHFFFAOYSA-N
- MFCD08060034
- MDL： MFCD08060034
- Inchi： 1S/C8H14N2O/c1-7(2)4-10-6-9-3-8(10)5-11/h3,6-7,11H,4-5H2,1-2H3
- InChI Key： QHLQRYOQMUYPSS-UHFFFAOYSA-N
- SMILES： OCC1=CN=CN1CC(C)C

Computed Properties

Exact Mass: 154.11100
Monoisotopic Mass: 154.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 117
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 38Å²

Experimental Properties

PSA: 38.05000
LogP: 1.03140

(1-Isobutyl-1H-imidazol-5-yl)methanol Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：

(1-Isobutyl-1H-imidazol-5-yl)methanol Customs Data

HS CODE：2933290090
Customs Data：

China Customs Code:
2933290090

Overview:

2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1-Isobutyl-1H-imidazol-5-yl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B450028-250mg	(1-isobutyl-1H-imidazol-5-yl)methanol	226930-88-7		250mg	$ 50.00	2022-06-07
TRC	B450028-500mg	(1-isobutyl-1H-imidazol-5-yl)methanol	226930-88-7		500mg	$ 70.00	2022-06-07
TRC	B450028-2.5g	(1-isobutyl-1H-imidazol-5-yl)methanol	226930-88-7		2.5g	$ 295.00	2022-06-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	CBR00129-1G	(1-Isobutyl-1H-imidazol-5-yl)methanol	226930-88-7		1g	¥4657.11	2023-11-14
abcr	AB216408-1 g	(1-Isobutyl-1H-imidazol-5-yl)methanol; 95%	226930-88-7		1g	€169.40	2023-02-05
abcr	AB216408-5 g	(1-Isobutyl-1H-imidazol-5-yl)methanol; 95%	226930-88-7		5g	€434.30	2023-02-05
abcr	AB216408-10 g	(1-Isobutyl-1H-imidazol-5-yl)methanol; 95%	226930-88-7		10g	€675.10	2023-02-05
abcr	AB216408-25 g	(1-Isobutyl-1H-imidazol-5-yl)methanol; 95%	226930-88-7		25g	€1,253.00	2023-02-05
Chemenu	CM283475-1g	(1-Isobutyl-1H-imidazol-5-yl)methanol	226930-88-7	95%	1g	$120	2024-07-28
Chemenu	CM283475-5g	(1-Isobutyl-1H-imidazol-5-yl)methanol	226930-88-7	95%	5g	$310	2024-07-28

(1-Isobutyl-1H-imidazol-5-yl)methanol Production Method

(1-Isobutyl-1H-imidazol-5-yl)methanol Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:226930-88-7)(1-Isobutyl-1H-imidazol-5-yl)methanol

Order Number:A1148076

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 23:07

Price ($):251.0

Email:sales@amadischem.com

Product Official Link

(1-Isobutyl-1H-imidazol-5-yl)methanol Related Literature

1. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565
2. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
3. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
4. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
5. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

226930-88-7 ((1-Isobutyl-1H-imidazol-5-yl)methanol) Related Products

Recommended suppliers